81541-12-0(Di-p-Methylbenzylidene Sorbitol)

Di-p-Methylbenzylidene Sorbitol Chemical and Physical Properties

Names and Identifiers

- D-Glucitol,1,3:2,4-bis-O-[(4-methylphenyl)methylene]-
- (1R)-1-[(2R,4S,4aR,6S,8aR)-2,6-bis(4-methylphenyl)-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl]ethane-1,2-diol
- NA-3
- 1,3:2,4-di-O-p-methylbenzylidene-D-sorbitol
- 1,3:2,4-Bis-O-(4-methylbenzylidene)sorbitol
- 1,3:2,4-Bis-O-(p-methylbenzylidene)-D-sorbitol
- 1,3:2,4-Di(4-methylbenzylidene)-D-sorbitol
- 1,3:2,4-Di(p-methylbenzylidene)sorbitol
- Di-p-methylbenzylidenesorbitol
- Gel All MD
- Gel All MD-LM 30
- Gel All MDR
- Geniset MD
- Irgaclear DM
- Irgaclear DM-LO
- Millad 3940
- NA 98
- NC 6
- NC 6 (nucleation agent)
- TM 3
- 1,3:2,4-Di-p-methylbenyliedene sorbitol
- CHEMBL3561699
- AKOS025310974
- 1,3:2,4-Di-p-methylbenzylidene sorbitol
- 1,3:2,4-bis(p-methylbenzylidene)sorbitol
- 197809-37-3
- MFCD09038710
- Q27231383
- A830320
- 81541-12-0
- 00YK2U88F9
- 54686-97-4
- (1R)-1-[(4R,4aR,8aS)-2,6-bis(4-methylphenyl)-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl]ethane-1,2-diol
- Tox21_303848
- AS-15395
- NCGC00356948-01
- DTXCID4029983
- GEL ALL MD-LM30G
- UNII-00YK2U88F9
- CAS-81541-12-0
- NS00076897
- DTXSID3051381
- D-Glucitol, 1,3:2,4-bis-O-((4-methylphenyl)methylene)-
- SCHEMBL1966771
- NA-98
- NC-6
- Gel All MD-CM 30G
- LQAFKEDMOAMGAK-RLCYQCIGSA-N
- D-Glucitol, 1,3:2,4-bis-O-[(4-methylphenyl)methylene]-
- (1,3:2,4) Diparamethyldibenylidene Sorbitol
- Di-p-Methylbenzylidene Sorbitol
- Inchi： InChI=1S/C22H26O6/c1-13-3-7-15(8-4-13)21-25-12-18-20(28-21)19(17(24)11-23)27-22(26-18)16-9-5-14(2)6-10-16/h3-10,17-24H,11-12H2,1-2H3/t17-,18+,19-,20-,21?,22?/m1/s1
- InChI Key： LQAFKEDMOAMGAK-RLCYQCIGSA-N
- SMILES： CC1=CC=C(C=C1)C2OCC3C(O2)C(OC(O3)C4=CC=C(C=C4)C)C(CO)O

Computed Properties

Exact Mass: 386.17300
Monoisotopic Mass: 386.17293854g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 485
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 77.4Å²

Experimental Properties

Density: 1.230±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 247.0-247.8 ºC
Solubility: Almost insoluble (0.043 g/l) (25 º C),
PSA: 121.38000
LogP: 2.24500

Di-p-Methylbenzylidene Sorbitol Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	D428180-5g	Di-p-Methylbenzylidene Sorbitol	81541-12-0		5g	$ 334.00	2023-09-07
TRC	D428180-2.5g	Di-p-Methylbenzylidene Sorbitol	81541-12-0		2.5g	$178.00	2023-05-18
TRC	D428180-1g	Di-p-Methylbenzylidene Sorbitol	81541-12-0		1g	$ 98.00	2023-09-07
TRC	D428180-10g	Di-p-Methylbenzylidene Sorbitol	81541-12-0		10g	$597.00	2023-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1279620-25g	1,3:2,4-Di-p-methylbenzylidene sorbitol	81541-12-0	95%	25g	￥3341.00	2024-04-28
A2B Chem LLC	AI56705-1g	1,3:2,4-Di-p-methylbenzylidene sorbitol	81541-12-0	95%	1g	$52.00	2024-04-19
A2B Chem LLC	AI56705-25g	1,3:2,4-Di-p-methylbenzylidene sorbitol	81541-12-0	95%	25g	$282.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1279620-1g	1,3:2,4-Di-p-methylbenzylidene sorbitol	81541-12-0	95%	1g	￥492.00	2024-04-28
1PlusChem	1P00IDNL-100g	D-Glucitol, 1,3:2,4-bis-O-[(4-methylphenyl)methylene]-	81541-12-0	95%	100g	$750.00	2025-02-28
1PlusChem	1P00IDNL-1g	D-Glucitol, 1,3:2,4-bis-O-[(4-methylphenyl)methylene]-	81541-12-0	95%	1g	$61.00	2025-02-28